4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one 4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one
Brand Name: Vulcanchem
CAS No.: 915188-76-0
VCID: VC21367657
InChI: InChI=1S/C26H30N4O2/c1-19-9-8-10-21(15-19)29-17-20(16-24(29)31)26-27-22-11-4-5-12-23(22)30(26)18-25(32)28-13-6-2-3-7-14-28/h4-5,8-12,15,20H,2-3,6-7,13-14,16-18H2,1H3
SMILES: CC1=CC(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)N5CCCCCC5
Molecular Formula: C26H30N4O2
Molecular Weight: 430.5g/mol

4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one

CAS No.: 915188-76-0

Cat. No.: VC21367657

Molecular Formula: C26H30N4O2

Molecular Weight: 430.5g/mol

* For research use only. Not for human or veterinary use.

4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one - 915188-76-0

Specification

CAS No. 915188-76-0
Molecular Formula C26H30N4O2
Molecular Weight 430.5g/mol
IUPAC Name 4-[1-[2-(azepan-1-yl)-2-oxoethyl]benzimidazol-2-yl]-1-(3-methylphenyl)pyrrolidin-2-one
Standard InChI InChI=1S/C26H30N4O2/c1-19-9-8-10-21(15-19)29-17-20(16-24(29)31)26-27-22-11-4-5-12-23(22)30(26)18-25(32)28-13-6-2-3-7-14-28/h4-5,8-12,15,20H,2-3,6-7,13-14,16-18H2,1H3
Standard InChI Key RMZANCDJMJIQGL-UHFFFAOYSA-N
SMILES CC1=CC(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)N5CCCCCC5
Canonical SMILES CC1=CC(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)N5CCCCCC5

Introduction

The compound 4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one is a complex organic molecule characterized by its unique structural features, including a benzimidazole core, a pyrrolidine ring, and an azepane moiety. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, particularly in medicinal chemistry.

Structural Features and Reactivity

The compound's structure includes a benzimidazole ring connected to a pyrrolidinone ring, which is further linked to an azepane moiety. The presence of multiple functional groups enhances its potential as a pharmacological agent. The benzimidazole and pyrrolidine rings can undergo nucleophilic substitutions, while the carbonyl group in the pyrrolidinone structure is susceptible to reduction and condensation reactions. Additionally, the azepane moiety may participate in ring-opening reactions under acidic or basic conditions.

Synthesis

The synthesis of 4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one can be accomplished through multi-step processes involving the formation of the benzimidazole core, the pyrrolidine ring, and the incorporation of the azepane moiety. Detailed synthetic routes are not widely documented in the literature, but they typically involve condensation reactions and nucleophilic substitutions.

Comparison with Similar Compounds

Compound NameSimilaritiesUnique Features
4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-oneBenzimidazole and pyrrolidine ringsPresence of azepane moiety
4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-oneSimilar structure with different aryl substituentMethoxy group instead of methyl on the phenyl ring
3-(azepan-1-yl)benzimidazoleContains azepane and benzimidazoleDifferent substituents on the benzimidazole ring

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